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Compound of Interest

Compound Name: 3-Methyl-3-hexanol

Cat. No.: B1585239 Get Quote

A Comprehensive Technical Guide to 3-Methyl-3-
hexanol
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 3-Methyl-3-hexanol, a
tertiary alcohol with applications in organic synthesis and potential relevance in various

chemical industries. This document outlines its chemical properties, detailed synthesis

protocols, and potential applications, presenting the information in a clear and accessible

format for researchers and professionals in drug development and related scientific fields.

Core Chemical and Physical Data
3-Methyl-3-hexanol, a clear, colorless liquid, possesses a unique set of physicochemical

properties that are critical for its application in various chemical syntheses. A summary of these

properties is presented in the table below.
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Property Value Reference

CAS Number 597-96-6 [1][2][3]

Molecular Formula C₇H₁₆O [1][2][3]

Molecular Weight 116.20 g/mol [1][3]

Density 0.823 g/cm³ [3]

Boiling Point 143 °C at 760 mmHg [3]

Flash Point 49.4 °C [3]

Water Solubility 11.76 g/L at 25 °C [2]

LogP 1.94750 [2]

Synthesis of 3-Methyl-3-hexanol
The primary and most efficient method for the synthesis of 3-Methyl-3-hexanol is through a

Grignard reaction. This classic organometallic reaction allows for the formation of a new

carbon-carbon bond, leading to the desired tertiary alcohol.

Experimental Protocol: Grignard Synthesis
This protocol details the synthesis of 3-Methyl-3-hexanol from 3-hexanone and

methylmagnesium bromide.

Materials:

Magnesium turnings

Anhydrous diethyl ether

Methyl iodide

3-Hexanone

Saturated aqueous ammonium chloride (NH₄Cl) solution
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Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware (three-necked round-bottom flask, dropping funnel,

condenser, etc.)

Inert atmosphere (Nitrogen or Argon)

Procedure:

Preparation of the Grignard Reagent:

In a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a

condenser with a drying tube, and a nitrogen inlet, place magnesium turnings.

Add a small crystal of iodine to activate the magnesium surface.

In the dropping funnel, prepare a solution of methyl iodide in anhydrous diethyl ether.

Add a small portion of the methyl iodide solution to the magnesium turnings. The reaction

is initiated by gentle warming or the addition of a sonicator. The disappearance of the

iodine color and the formation of a cloudy solution indicate the start of the reaction.

Once the reaction has started, add the remaining methyl iodide solution dropwise at a rate

that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure

complete formation of the Grignard reagent (methylmagnesium bromide).

Reaction with 3-Hexanone:

Cool the Grignard reagent solution in an ice bath.

Prepare a solution of 3-hexanone in anhydrous diethyl ether and add it to the dropping

funnel.

Add the 3-hexanone solution dropwise to the cooled Grignard reagent with vigorous

stirring. Maintain the temperature below 10 °C.
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After the addition is complete, remove the ice bath and stir the reaction mixture at room

temperature for 1-2 hours.

Work-up and Isolation:

Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise

addition of a saturated aqueous ammonium chloride solution. This will hydrolyze the

magnesium alkoxide and neutralize any unreacted Grignard reagent.

Separate the organic layer (ether) from the aqueous layer using a separatory funnel.

Extract the aqueous layer twice with diethyl ether.

Combine all the organic extracts and wash them with brine (saturated NaCl solution).

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

Filter the drying agent and remove the solvent (diethyl ether) using a rotary evaporator.

Purification:

The crude product can be purified by fractional distillation under reduced pressure to

obtain pure 3-Methyl-3-hexanol.

Logical Workflow for Grignard Synthesis
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Grignard Reagent Preparation

Reaction Work-up & Isolation Purification

Magnesium Turnings
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Methyl-3-hexanol via Grignard reaction.

Applications in Research and Development
3-Methyl-3-hexanol serves as a valuable intermediate in organic synthesis. Its tertiary alcohol

functionality allows it to be a precursor for various transformations.

Synthesis of Ketones: Oxidation of 3-Methyl-3-hexanol can lead to the formation of ketones,

which are important building blocks in many organic molecules.

Chiral Intermediates: As a chiral molecule, the enantiomers of 3-Methyl-3-hexanol can be

used in asymmetric synthesis to produce stereochemically defined products, a critical aspect
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of modern drug development.

Pharmaceutical Intermediate: While direct biological activity in signaling pathways is not

extensively documented, its role as a potential intermediate in the synthesis of more complex

pharmaceutical compounds is recognized.[4]

Fragrance Industry: The compound and its derivatives may find applications in the fragrance

and flavor industry due to their characteristic odors.

Biological Activity
The primary documented biological activity of 3-Methyl-3-hexanol is in the realm of chemical

ecology, where it has been identified as a component of insect pheromones. This highlights its

potential for research in pest management and the study of insect communication.

Conclusion
3-Methyl-3-hexanol is a versatile tertiary alcohol with established utility in organic synthesis.

Its straightforward synthesis via the Grignard reaction makes it an accessible building block for

researchers. While its direct application in drug development is not yet prominent, its potential

as a chiral intermediate underscores its importance for the synthesis of complex, biologically

active molecules. Further research may uncover novel applications for this compound and its

derivatives in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAS number and molecular formula for 3-Methyl-3-
hexanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585239#cas-number-and-molecular-formula-for-3-
methyl-3-hexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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